Cas no 241127-32-2 (3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide)

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide is a fluorinated phthalazine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a 4-fluorophenyl substituent and a carboxamide group, which may enhance binding affinity and metabolic stability in bioactive compounds. This compound serves as a valuable intermediate in the synthesis of heterocyclic scaffolds, particularly for targeting enzyme inhibition or receptor modulation. The presence of the fluorophenyl moiety can influence electronic properties and lipophilicity, potentially improving pharmacokinetic profiles. Its well-defined molecular architecture makes it suitable for structure-activity relationship (SAR) studies in drug discovery. Handling requires standard laboratory precautions due to its organic nature.

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide structure

241127-32-2 structure

Product Name:3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

CAS No:241127-32-2

MF:

MW:

CID:4642573

Update Time:2025-09-28

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide Chemical and Physical Properties

Names and Identifiers

- 3-(4-FLUOROPHENYL)-4-OXO-3,4-DIHYDRO-1-PHTHALAZINECARBOXAMIDE
- 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F140810-25mg	3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2		25mg	$ 230.00	2022-06-05
TRC	F140810-50mg	3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2		50mg	$ 380.00	2022-06-05
Key Organics Ltd	10C-052-1MG	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	1mg	£37.00	2025-02-08
Key Organics Ltd	10C-052-5MG	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	5mg	£46.00	2025-02-08
Key Organics Ltd	10C-052-10MG	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	10mg	£63.00	2025-02-08
Key Organics Ltd	10C-052-0.5G	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	0.5g	£385.00	2025-02-08
Key Organics Ltd	10C-052-1G	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	1g	£770.00	2025-02-08
Key Organics Ltd	10C-052-5G	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	5g	£3080.00	2025-02-08
Key Organics Ltd	10C-052-10G	3-(4-fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide	241127-32-2	>95%	10g	£5775.00	2025-02-08
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1619769-1mg	3-(4-Fluorophenyl)-4-oxo-3,4-dihydrophthalazine-1-carboxamide	241127-32-2	98%	1mg	￥428	2023-04-06

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide Related Literature

1. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
2. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
5. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126

Related Categories

Additional information on 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide

Comprehensive Overview of 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide (CAS No. 241127-32-2)

3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide (CAS No. 241127-32-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the phthalazine derivative family, characterized by a fused benzene and pyridazine ring system. The presence of a 4-fluorophenyl group and a carboxamide moiety enhances its reactivity and binding affinity, making it a promising candidate for drug development.

In recent years, the demand for fluorinated compounds like 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide has surged, driven by their stability and bioactivity. Researchers are particularly interested in its potential role as a kinase inhibitor, a class of compounds widely studied for treating cancers and inflammatory diseases. The compound's CAS No. 241127-32-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

The synthesis of 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums and publications. The compound's solubility and stability under physiological conditions are also key focus areas for researchers optimizing its formulation.

From an industrial perspective, CAS No. 241127-32-2 is a high-value intermediate in the production of advanced small-molecule therapeutics. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the growing demand for targeted drug discovery. Its applications extend to high-throughput screening (HTS) and structure-activity relationship (SAR) studies, where its modular structure allows for diverse chemical modifications.

Environmental and safety profiles of 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide are rigorously evaluated to comply with global regulatory standards. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's degradation pathways and ecotoxicity data are subjects of ongoing research, aligning with the pharmaceutical industry's sustainability goals.

In summary, 3-(4-Fluorophenyl)-4-oxo-3,4-dihydro-1-phthalazinecarboxamide (CAS No. 241127-32-2) represents a versatile and scientifically valuable compound with broad implications in medicinal chemistry and drug development. Its continued study promises to unlock new therapeutic avenues, addressing unmet medical needs in oncology and beyond.